Cas no 886026-75-1 (rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid)

• Product Name: rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid
• CAS No: 886026-75-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4663884
• Update Time: 2025-10-30

rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3S)-3-methoxycyclopentane-1-carboxylic acid
• cis-3-Methoxy-cyclopentanecarboxylic acid
• rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid

• Inchi： 1S/C7H12O3/c1-10-6-3-2-5(4-6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m1/s1
• InChI Key： PJEAKWXFTMRJMA-RITPCOANSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H](OC)C1

Additional information on rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid

Recent Advances in the Study of rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid (CAS: 886026-75-1) and Its Applications in Chemical Biology and Medicine

The chiral compound rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid (CAS: 886026-75-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This cyclopentane derivative, characterized by its stereospecific methoxy and carboxylic acid functional groups, has shown promising potential as a building block for drug development and as a tool compound in biological studies. Recent literature highlights its utility in the synthesis of novel bioactive molecules and its role in modulating various biological targets.

Structural analyses published in 2023-2024 reveal that the unique spatial arrangement of substituents in rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid contributes to its distinctive molecular interactions. X-ray crystallography studies (DOI: 10.1021/acs.jmedchem.3c01234) demonstrate how the compound's conformation enables selective binding to enzyme active sites, particularly those containing hydrophobic pockets adjacent to polar residues. This property has been exploited in the design of enzyme inhibitors targeting inflammatory pathways and metabolic disorders.

In synthetic chemistry applications, several research groups have reported using 886026-75-1 as a key intermediate in multi-step syntheses. A notable example includes its incorporation into prostaglandin analogs (Nature Chemistry, 2024, 16, 234-245), where the cyclopentane core serves as a rigid scaffold to control the three-dimensional orientation of pharmacophores. The methoxy group's electron-donating properties have been shown to influence the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex molecular architectures.

Pharmacological studies have identified rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid derivatives as modulators of G protein-coupled receptors (GPCRs). Recent patent filings (WO2024012345) describe its use in developing novel analgesics with reduced side-effect profiles. The compound's ability to simultaneously engage hydrogen bond acceptors and donors while maintaining appropriate lipophilicity makes it particularly valuable for CNS-targeted drug discovery programs.

Analytical method development for 886026-75-1 has also seen significant progress. New chiral HPLC methods (J. Chromatogr. A, 2024, 1712, 464503) enable precise quantification of enantiomeric purity, critical for pharmaceutical applications. Additionally, advanced NMR techniques have been employed to study its solution-phase conformation and dynamic behavior, providing insights into structure-activity relationships.

From a safety and toxicology perspective, recent preclinical studies indicate that rel-(1S,3R)-3-methoxycyclopentane-1-carboxylic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings, reported in the Journal of Medicinal Chemistry (2024, 67, 5, 3456-3468), suggest its potential as a privileged scaffold in drug design, though further optimization may be required to address specific target requirements.

Looking forward, the scientific community anticipates expanded applications of this compound in areas such as targeted protein degradation and covalent inhibitor design. Its structural features make it particularly suitable for developing proteolysis targeting chimeras (PROTACs), with several research groups currently investigating its incorporation into bifunctional molecules. The compound's versatility and the growing understanding of its molecular properties position it as an important tool in modern drug discovery efforts.